Cas no 1880528-44-8 (3-(4,5-difluoro-2-nitrophenoxy)propan-1-amine)

• Product Name: 3-(4,5-difluoro-2-nitrophenoxy)propan-1-amine
• CAS No: 1880528-44-8
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 6220832
• PubChem ID: 165665136
• Update Time: 2025-10-28

3-(4,5-difluoro-2-nitrophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-difluoro-2-nitrophenoxy)propan-1-amine
• 1880528-44-8
• EN300-1857016

• Inchi： 1S/C9H10F2N2O3/c10-6-4-8(13(14)15)9(5-7(6)11)16-3-1-2-12/h4-5H,1-3,12H2
• InChI Key： SIBZFUBNXUCVAK-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C=1)OCCCN)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 232.06594851g/mol
• Monoisotopic Mass: 232.06594851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.1Ų

Additional information on 3-(4,5-difluoro-2-nitrophenoxy)propan-1-amine

3-(4,5-Difluoro-2-nitrophenoxy)propan-1-amine: A Comprehensive Overview

The compound 3-(4,5-difluoro-2-nitrophenoxy)propan-1-amine (CAS No. 1880528-44-8) is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of nitrophenyl ether derivatives, which are known for their unique electronic properties and reactivity. The presence of the difluorophenyl group and the nitro substituent introduces a complex interplay of electronic effects, making this compound a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of fluorinated aromatic systems in modern organic chemistry. The difluoro substitution pattern on the phenyl ring in this compound is particularly intriguing, as it imparts a high degree of stability and reactivity. The nitro group, being an electron-withdrawing substituent, further modulates the electronic environment of the molecule, making it suitable for applications in electrochemical sensing, pharmaceutical development, and material science.

One of the most promising applications of 3-(4,5-difluoro-2-nitrophenoxy)propan-1-amine lies in its use as a precursor for advanced materials. Researchers have demonstrated that this compound can be effectively utilized in the synthesis of high-performance polymers and functionalized nanoparticles. The ability to fine-tune the electronic properties of these materials through controlled synthesis has opened new avenues for innovation in sectors such as electronics, energy storage, and biotechnology.

In the realm of pharmaceuticals, this compound has shown potential as a building block for drug discovery. The amine group and the phenoxy moiety provide opportunities for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles. Recent advancements in medicinal chemistry have emphasized the importance of such versatile intermediates in addressing unmet therapeutic needs.

From a synthetic perspective, the preparation of 3-(4,5-difluoro-2-nitrophenoxy)propan-1-amine involves a series of carefully designed reactions that highlight its chemical versatility. The synthesis typically begins with the preparation of the corresponding nitrophenol derivative, followed by nucleophilic substitution with an amine-containing reagent. This multi-step process underscores the compound's role as a valuable intermediate in organic synthesis.

The structural features of this compound also make it an ideal candidate for studying aromatic substitution reactions and intermolecular interactions. Its unique combination of electron-withdrawing groups creates a platform for exploring fundamental concepts in organic chemistry, such as resonance effects and steric hindrance. These insights are not only academically significant but also have practical implications for designing more efficient chemical processes.

In conclusion, 3-(4,5-difluoro-2-nitrophenoxy)propan-1-amine (CAS No. 1880528-44-8) stands out as a versatile and intriguing chemical entity with diverse applications across multiple disciplines. Its structural complexity and functional diversity make it a valuable tool for researchers seeking to push the boundaries of modern chemistry.